Cas no 1345471-85-3 (4-Bromo-1-fluoro-2-(piperidinomethyl)benzene)

• Product Name: 4-Bromo-1-fluoro-2-(piperidinomethyl)benzene
• CAS No: 1345471-85-3
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• MDL: MFCD20441944
• CID: 4456771
• PubChem ID: 56776953
• Update Time: 2025-05-27

4-Bromo-1-fluoro-2-(piperidinomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-[(5-bromo-2-fluorophenyl)methyl]piperidine
• 4-Bromo-1-fluoro-2-(piperidinomethyl)benzene;
• 4-Bromo-1-fluoro-2-(piperidinomethyl)benzene
• E91949
• AKOS017451867
• CS-0194725
• 1-[(5-bromo-2-fluoro-phenyl)methyl]piperidine
• 1345471-85-3
• MFCD20441944
• DTXSID30718449
• SB43655
• BS-26701

• MDL： MFCD20441944
• Inchi： 1S/C12H15BrFN/c13-11-4-5-12(14)10(8-11)9-15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,9H2
• InChI Key： QCKWVLNNGROPHH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(Br)=CC=C2F)CCCCC1

Computed Properties

• Exact Mass: 271.03700
• Monoisotopic Mass: 271.03719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.51200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 4-Bromo-1-fluoro-2-(piperidinomethyl)benzene

Comprehensive Overview of 4-Bromo-1-fluoro-2-(piperidinomethyl)benzene (CAS No. 1345471-85-3)

4-Bromo-1-fluoro-2-(piperidinomethyl)benzene (CAS No. 1345471-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and fluorinated benzene derivative, featuring a piperidinomethyl substituent, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it invaluable for drug discovery, particularly in the development of kinase inhibitors and CNS-targeting therapeutics.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 4-Bromo-1-fluoro-2-(piperidinomethyl)benzene as a compound of interest. Researchers frequently search for "fluorinated benzene derivatives in drug design" or "piperidine-containing building blocks," reflecting its relevance in modern synthetic routes. The presence of both bromo and fluoro groups allows for versatile functionalization, enabling chemists to explore structure-activity relationships (SAR) in lead optimization.

From an industrial perspective, this compound aligns with trends in "green chemistry" and "atom-efficient synthesis." Its applications extend to materials science, where halogenated aromatics are employed in liquid crystals and OLED technologies. Recent publications highlight its role in developing PET radiotracers, addressing the rising interest in "molecular imaging probes" within diagnostic research communities.

Analytical characterization of CAS 1345471-85-3 typically involves GC-MS, HPLC, and NMR techniques—topics frequently queried as "how to analyze bromo-fluoro benzene derivatives." The compound's stability under various pH conditions makes it suitable for "high-throughput screening" applications, a trending topic in combinatorial chemistry forums.

Regulatory-compliant synthesis of 4-Bromo-1-fluoro-2-(piperidinomethyl)benzene follows current Good Manufacturing Practices (cGMP), meeting the pharmaceutical industry's demand for "high-purity intermediates." Patent databases reveal its incorporation in novel heterocyclic compounds targeting GPCRs—a hot topic in "drug discovery 2024" discussions.

Environmental considerations regarding halogenated compounds have spurred research into "biodegradable alternatives," though 1345471-85-3 remains crucial where structural specificity is required. Its logP value and lipophilicity parameters are often analyzed in "ADMET prediction" studies, demonstrating its intersection with computational chemistry advancements.

In conclusion, 4-Bromo-1-fluoro-2-(piperidinomethyl)benzene represents a multifaceted tool for researchers exploring "structure-based drug design" and "medicinal chemistry optimization." Its continued relevance underscores the importance of halogenated building blocks in addressing contemporary challenges in life sciences and material innovation.